Cas no 1346602-36-5 (Pleconaril-d8 (Major))

• Product Name: Pleconaril-d8 (Major)
• CAS No: 1346602-36-5
• MF: C₁₈H₁₈F₃N₃O₃
• MW: 389.398328304291
• CID: 1062932
• PubChem ID: 71751716
• Update Time: 2025-04-20

Pleconaril-d8 (Major) Chemical and Physical Properties

Names and Identifiers

• Pleconaril-d8
• 3-[2,6-dideuterio-4-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]-3,5-bis(trideuteriomethyl)phenyl]-5-(trifluoromethyl)-1,2,4-oxadiazole
• Pleconaril-d8 (Major)
• 3-{3,5-Bis[(~2~H_3_)methyl]-4-[3-(3-methyl-1,2-oxazol-5-yl)propoxy](~2~H_2_)phenyl}-5-(trifluoromethyl)-1,2,4-oxadiazole
• DTXSID40858325
• 1346602-36-5

• Inchi： 1S/C18H18F3N3O3/c1-10-7-13(16-22-17(27-24-16)18(19,20)21)8-11(2)15(10)25-6-4-5-14-9-12(3)23-26-14/h7-9H,4-6H2,1-3H3/i1D3,2D3,7D,8D
• InChI Key： KQOXLKOJHVFTRN-SKJDFIQESA-N
• SMILES： FC(C1=NC(C2C([2H])=C(C([2H])([2H])[2H])C(=C(C([2H])([2H])[2H])C=2[2H])OCCCC2=CC(C)=NO2)=NO1)(F)F

Computed Properties

• Exact Mass: 389.18000
• Monoisotopic Mass: 389.18023990g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.18000
• LogP: 4.68020